Fonofos

• CAS No.: 944-22-9
• Product Name: Fonofos
• Molecular Formula: C5H5SPSCH2CH3OCH2CH3; C10H15OPS2; C10H15OPS2
• Molecular Weight: 246.3 g/mol
• IUPAC Name: ethoxy-ethyl-phenylsulfanyl-sulfanylidene-λ5-phosphane
• Standard InChI: InChI=1S/C10H15OPS2/c1-3-11-12(13,4-2)14-10-8-6-5-7-9-10/h5-9H,3-4H2,1-2H3
• Standard InChIKey: KVGLBTYUCJYMND-UHFFFAOYSA-N
• SMILES: CCOP(=S)(CC)SC1=CC=CC=C1
• Canonical SMILES: CCOP(=S)(CC)SC1=CC=CC=C1
• Boiling Point: 266 °F at 0.1 mm Hg (EPA, 1998); 130 °C @ 0.1 mm Hg; at 0.013kPa: 130 °C; 266°F at 0.1 mmHg
• Colorform: Light yellow liquid; Clear colorless liquid
• Density: 1.16 at 77 °F (EPA, 1998); 1.16 @ 25 °C/25 °C; Relative density (water = 1): 1.16; 1.15
• Flash Point: greater than 201 °F (NIOSH, 2016); >200 °F, 93 °C; 94 °C c.c.; >201°F
• Melting Point: 30 °C
• Physical Description: Fonofos is a light-yellow liquid with a pungent mercaptan-like odor. Used primarily as an insecticide for corn. (EPA, 1998); CLEAR COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; Light-yellow liquid with an aromatic odor.; Light-yellow liquid with an aromatic odor. [insecticide]
• Description: Fonofos is a light-yellow liquid with a pungent mercaptan-like odor. Used primarily as an insecticide for corn. (EPA, 1998); Fonofos is an organic thiophosphate and an organothiophosphate insecticide. It has a role as an EC 3.1.1.7 (acetylcholinesterase) inhibitor, an EC 3.1.1.8 (cholinesterase) inhibitor and an agrochemical.; An organothiophosphorus cholinesterase inhibitor that is used as an insecticide.
• Shelf Life: Stable < 100 °C; Hydrolyzed in acidic and alkaline media.
• Solubility: 0.001 % (NIOSH, 2016); 6.94e-05 M; Miscible with ... acetone, ethanol, kerosene, methyl isobutyl ketone, xylene.; Miscible with organic solvents.; In water, 15.7 mg/l @ 20 °C; Solubility in water: none; 0.001%
• Synonyms: Ethyl-phosphonodithioic Acid O-Ethyl S-Phenyl Ester; (±)-Fonofos; Difonate; Difonatul; Dyfonat; Dyfonate; Dyfonate 10G; Dyfonate 20G; Dyphonate; Fonophos; N 2790; O-Ethyl S-Phenyl Ethyldithiophosphonate; O-Ethyl S-Phenyl Ethylphosphonodithioate; Stau
• Vapor Pressure: 0.00021 mm Hg at 77 °F (EPA, 1998); 3.38e-04 mmHg; 45 mPa (3.38X10-4 mm Hg) @ 25 °C; Vapor pressure, Pa at 25 °C: 0.03; 0.0002 mmHg; (77°F): 0.0002 mmHg
• PubChem Compound: 13676
• Last Modified: Nov 12 2021